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Compound of Interest

Compound Name: 10-Epiteuclatriol

Cat. No.: B15494620 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the available chemical data for 10-
Epiteuclatriol, a natural product belonging to the neo-clerodane diterpenoid class. While this

document aims to be a thorough resource, it is important to note that publicly available

information on the specific biological activities, signaling pathways, and detailed experimental

protocols for 10-Epiteuclatriol is limited. The information presented herein is based on existing

chemical data and the general biological profile of related compounds.

Chemical Data Summary
The fundamental chemical and physical properties of 10-Epiteuclatriol are summarized in the

table below. This data is crucial for its identification, characterization, and potential application

in research and development.
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Parameter Value Source

CAS Number 151563-36-9 ChemicalBook[1]

Molecular Formula C₁₅H₂₈O₃ ChemicalBook[1]

Molecular Weight 256.38 g/mol ChemicalBook[1]

IUPAC Name

1,4,8-Azulenetriol, decahydro-

1,4-dimethyl-7-(1-

methylethyl)-,

(1S,3aR,4S,7S,8R,8aR)-

ChemicalBook[1]

Predicted Boiling Point 382.1±37.0 °C ChemicalBook[1]

Predicted Density 1.075±0.06 g/cm³ ChemicalBook

Predicted pKa 14.62±0.70 ChemicalBook

Biological Context and Potential Activities
10-Epiteuclatriol is classified as a neo-clerodane diterpenoid. This class of natural products is

known for a wide array of biological activities, including anti-inflammatory, cytotoxic, and

antimicrobial effects. While specific studies on 10-Epiteuclatriol are not readily available, its

chemical structure suggests that it may share some of these properties.

Compounds of this nature are often isolated from plants of the Teucrium genus (Lamiaceae

family), which have a long history in traditional medicine for treating various ailments. Research

on extracts from Teucrium species has demonstrated activities such as antioxidant, anti-

inflammatory, and hepatoprotective effects.

Experimental Protocols: A General Framework
Due to the absence of specific published experimental protocols for 10-Epiteuclatriol, a
generalized workflow for the isolation and characterization of such a natural product is

presented below. This serves as a foundational methodology for researchers entering this area.
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Extraction & Isolation
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Anti-inflammatory Assays
(e.g., NO, PGE2 inhibition)

Antimicrobial Assays
(e.g., MIC, MBC)
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Caption: Generalized workflow for natural product isolation and characterization.

Potential Signaling Pathway Involvement
Given the known anti-inflammatory properties of many neo-clerodane diterpenoids, a plausible,

yet unconfirmed, mechanism of action for 10-Epiteuclatriol could involve the modulation of key

inflammatory signaling pathways, such as the NF-κB pathway. A simplified representation of

this hypothetical interaction is provided below. It is crucial to emphasize that this is a

generalized pathway and has not been experimentally validated for 10-Epiteuclatriol.
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Caption: Hypothetical modulation of the NF-κB signaling pathway.

Conclusion
10-Epiteuclatriol is a structurally defined natural product with a clear chemical identity.

However, its biological functions and mechanisms of action remain largely unexplored. The

information provided in this guide, based on its chemical classification and the known activities

of related compounds, suggests that 10-Epiteuclatriol may hold potential as a bioactive
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molecule. Further research, including isolation from its natural source, comprehensive

biological screening, and mechanistic studies, is essential to unlock its therapeutic potential.

This document serves as a foundational resource to stimulate and guide such future

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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